Cas no 149367-82-8 (5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione)

• Product Name: 5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
• CAS No: 149367-82-8
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 100251
• Update Time: 2023-08-02

5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-
• 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-(9CI)
• 5-(dimethylamino)-1,3-dihydrobenzimidazole-2-thione
• 5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione

• Inchi： 1S/C9H11N3S/c1-12(2)6-3-4-7-8(5-6)11-9(13)10-7/h3-5H,1-2H3,(H2,10,11,13)
• InChI Key： FYYXHXCCYXEHNR-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2N1)N(C)C

Computed Properties

• Exact Mass: 193.067
• Monoisotopic Mass: 193.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 336.7±44.0 °C(Predicted)
• pka: 10.47±0.30(Predicted)